![molecular formula C12H26 B3054855 3,6-Diethyl-octane CAS No. 62183-94-2](/img/structure/B3054855.png)
3,6-Diethyl-octane
Overview
Description
3,6-Diethyl-octane is a chemical compound with the molecular formula C12H26 . It has a molecular weight of 170.3348 .
Molecular Structure Analysis
The molecular structure of 3,6-Diethyl-octane can be represented by the InChI string: InChI=1S/C12H26/c1-5-11(6-2)9-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3 . This structure can be viewed as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Asymmetric Synthesis and Chemical Transformations
- Asymmetric Hydrogenation: A study by Kiegiel et al. (2000) demonstrated the asymmetric hydrogenation of diethyl 3,4-dioxohexanedioate, leading to products related to the 3,6-diethyl-octane structure, which are valuable in asymmetric synthesis (Kiegiel et al., 2000).
- Amino Alcohols Synthesis: Zhong et al. (2002) synthesized amino alcohols with the bicyclo[3.3.0]octane framework, which is structurally related to 3,6-diethyl-octane. These compounds are used as chiral ligands for chemical reactions (Zhong et al., 2002).
Fuel and Energy Applications
- Anti-Knock Properties: Tarabanko et al. (2016) researched furfural derivatives, including compounds structurally similar to 3,6-diethyl-octane, for their potential to improve the anti-knock properties of fuels (Tarabanko et al., 2016).
- Increasing Octane Number: Studies on increasing the octane number of gasoline using various additives, such as carbon nanotubes, also hold relevance for compounds like 3,6-diethyl-octane (Safari Kish et al., 2010).
Material Science and Corrosion Inhibition
- Corrosion Inhibition: Chafiq et al. (2020) investigated the inhibition properties of spirocyclopropane derivatives, which bear a resemblance to the 3,6-diethyl-octane structure, in protecting mild steel from corrosion (Chafiq et al., 2020).
Safety and Hazards
properties
IUPAC Name |
3,6-diethyloctane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26/c1-5-11(6-2)9-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTCTYSTYZOAAOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)CCC(CC)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40335686 | |
Record name | 3,6-Diethyl-octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40335686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Diethyl-octane | |
CAS RN |
62183-94-2 | |
Record name | 3,6-Diethyl-octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40335686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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